Cas no 1394003-94-1 (tert-butyl N-pyrazolo[1,5-a]pyrimidin-2-ylcarbamate)

• Product Name: tert-butyl N-pyrazolo[1,5-a]pyrimidin-2-ylcarbamate
• CAS No: 1394003-94-1
• MF: C₁₁H₁₄N₄O₂
• MW: 234.254461765289
• MDL: MFCD22543885
• CID: 1016090
• PubChem ID: 71742957
• Update Time: 2025-04-20

tert-butyl N-pyrazolo[1,5-a]pyrimidin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl pyrazolo[1,5-a]pyrimidin-2-ylcarbamate
• tert-butyl N-pyrazolo[1,5-a]pyrimidin-2-ylcarbamate
• MFCD22543885
• DB-234014
• TERT-BUTYL N-{PYRAZOLO[1,5-A]PYRIMIDIN-2-YL}CARBAMATE
• Carbamic acid, N-pyrazolo[1,5-a]pyrimidin-2-yl-, 1,1-dimethylethyl ester
• 1394003-94-1
• Tert-butylpyrazolo[1,5-a]pyrimidin-2-ylcarbamate
• AKOS025146525
• Tert-butyl pyrazolo[1,5-a]pyrimidin-2-ylcarbamate, 98%
• STL589165
• AMY26604
• AS-41292
• SCHEMBL17468697
• CS-0080355

• MDL： MFCD22543885
• Inchi： 1S/C11H14N4O2/c1-11(2,3)17-10(16)13-8-7-9-12-5-4-6-15(9)14-8/h4-7H,1-3H3,(H,13,14,16)
• InChI Key： JHESLHSAPMWRQO-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C2N=CC=CN2N=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 234.11167570g/mol
• Monoisotopic Mass: 234.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 68.5Ų